Cas no 439110-51-7 (4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE)
4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE Chemical and Physical Properties
Names and Identifiers
-
- 4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE
- N-[3-(benzenesulfonyl)pyridin-2-yl]-4-methylbenzamide
- Bionet1_004856
- Oprea1_099577
- MLS001165917
- HMS582O18
- HMS2851P08
- SMR000550180
-
- Inchi: 1S/C19H16N2O3S/c1-14-9-11-15(12-10-14)19(22)21-18-17(8-5-13-20-18)25(23,24)16-6-3-2-4-7-16/h2-13H,1H3,(H,20,21,22)
- InChI Key: BLRAADWHFDHTQQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1=CC=CN=C1NC(C1C=CC(C)=CC=1)=O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 544
- XLogP3: 3.7
- Topological Polar Surface Area: 84.5
4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00906768-1g |
N-[3-(Benzenesulfonyl)pyridin-2-yl]-4-methylbenzamide |
439110-51-7 | 90% | 1g |
¥2401.0 | 2023-03-25 | |
| Ambeed | A922241-1g |
N-[3-(Benzenesulfonyl)pyridin-2-yl]-4-methylbenzamide |
439110-51-7 | 90% | 1g |
$350.0 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674644-1mg |
4-Methyl-N-(3-(phenylsulfonyl)pyridin-2-yl)benzamide |
439110-51-7 | 98% | 1mg |
¥535.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674644-2mg |
4-Methyl-N-(3-(phenylsulfonyl)pyridin-2-yl)benzamide |
439110-51-7 | 98% | 2mg |
¥619.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674644-5mg |
4-Methyl-N-(3-(phenylsulfonyl)pyridin-2-yl)benzamide |
439110-51-7 | 98% | 5mg |
¥573.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674644-10mg |
4-Methyl-N-(3-(phenylsulfonyl)pyridin-2-yl)benzamide |
439110-51-7 | 98% | 10mg |
¥862.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674644-20mg |
4-Methyl-N-(3-(phenylsulfonyl)pyridin-2-yl)benzamide |
439110-51-7 | 98% | 20mg |
¥1354.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674644-25mg |
4-Methyl-N-(3-(phenylsulfonyl)pyridin-2-yl)benzamide |
439110-51-7 | 98% | 25mg |
¥1100.00 | 2024-05-13 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00906768-25mg |
N-[3-(Benzenesulfonyl)pyridin-2-yl]-4-methylbenzamide |
439110-51-7 | 90% | 25mg |
¥916.0 | 2024-04-18 |
4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE
Introduction to 4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE (CAS No. 439110-51-7)
4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE, identified by its Chemical Abstracts Service (CAS) number 439110-51-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex aromatic structure, incorporating both benzene and pyridine rings, which are frequently utilized in the design of bioactive agents. The presence of a methyl group and a phenylsulfonyl substituent on the pyridine ring, along with a benzencarboxamide moiety, contributes to its unique chemical properties and potential biological activities.
The structural features of 4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE make it an intriguing candidate for further exploration in drug discovery. The benzene ring, a cornerstone of many pharmacophores, provides stability and hydrophobicity, while the pyridine ring introduces nitrogen atoms that can engage in hydrogen bonding or coordinate with metal ions, enhancing binding affinity to biological targets. The phenylsulfonyl group is known for its ability to modulate receptor interactions, often serving as a key pharmacological moiety in small-molecule drugs. Additionally, the benzencarboxamide functionality can influence solubility and metabolic stability, critical factors in drug development.
In recent years, there has been growing interest in the development of molecules that combine multiple pharmacophoric elements to achieve synergistic effects. The compound 4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE exemplifies this approach by integrating several key structural motifs that are known to interact with biological systems. For instance, studies have shown that pyridine derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties, depending on their substitution pattern. The phenylsulfonyl group further enhances these potential activities by influencing receptor binding and downstream signaling pathways.
One of the most compelling aspects of this compound is its potential application in addressing complex diseases characterized by multifactorial mechanisms. Current research in medicinal chemistry emphasizes the need for molecules that can modulate multiple targets simultaneously. The structural complexity of 4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE suggests that it may possess the ability to interact with various proteins and enzymes involved in disease pathways. This polypharmacological potential is particularly relevant in areas such as oncology, where targeting multiple signaling cascades is often required for therapeutic efficacy.
The synthesis of 4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include nucleophilic substitution reactions, condensation processes, and functional group transformations to introduce the desired substituents at specific positions on the molecular framework. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the complex aromatic system efficiently. The successful synthesis not only demonstrates the synthetic chemist's skill but also paves the way for further structural optimization and biological evaluation.
In terms of biological activity, preliminary studies on derivatives with similar structures have revealed promising results in various preclinical models. For example, certain pyridine-based compounds have shown efficacy in inhibiting kinases and other enzymes implicated in cancer progression. The presence of the phenylsulfonyl group in 4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE may contribute to its ability to modulate these enzymes by enhancing binding affinity or altering conformational dynamics. Additionally, the benzencarboxamide moiety could influence metabolic stability, allowing for longer half-lives and improved bioavailability—critical parameters for any drug candidate.
The role of computational chemistry and molecular modeling has been instrumental in guiding the design and optimization of such complex molecules. By leveraging high-throughput virtual screening and docking studies, researchers can predict potential interactions between 4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE and biological targets with remarkable accuracy. These computational approaches not only accelerate the discovery process but also provide insights into how structural modifications can enhance potency and selectivity. Such methodologies are essential in modern drug development pipelines where efficiency and precision are paramount.
As research progresses, interdisciplinary collaboration between chemists, biologists, and pharmacologists will be crucial in unlocking the full therapeutic potential of compounds like 4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE. The integration of experimental data with computational predictions will enable more targeted investigations into its mechanisms of action and potential applications across different therapeutic areas. Furthermore, advances in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will facilitate detailed structural characterization and purity assessment.
The future prospects for this compound are promising given its unique structural attributes and potential biological relevance. As more data becomes available from preclinical studies, its suitability for further development into a clinical candidate will become clearer. Pharmaceutical companies may explore its use as an intermediate or lead compound for novel therapeutics targeting diseases such as cancer or inflammatory disorders where modulating multiple pathways is beneficial.
In conclusion,4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE (CAS No. 439110-51-7) represents an exciting example of how sophisticated molecular design can yield compounds with significant therapeutic potential. Its complex structure combines several pharmacophoric elements that are well-documented for their biological activities, making it a valuable asset in ongoing drug discovery efforts. With continued research and development, this compound holds promise for contributing to advancements in medicine that address some of today's most challenging diseases.
439110-51-7 (4-METHYL-N-[3-(PHENYLSULFONYL)-2-PYRIDINYL]BENZENECARBOXAMIDE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)